Cas no 680604-70-0 (6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline)

• Product name: 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline
• CAS No: 680604-70-0
• MF: C₂₉H₃₃NO₅
• MW: 475.576028585434
• CID: 6098706
• PubChem ID: 16806470

6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline
• Methanone, [3,4-dihydro-6,7-dimethoxy-1-[[4-(1-methylethyl)phenoxy]methyl]-2(1H)-isoquinolinyl](3-methoxyphenyl)-
• 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{[4-(propan-2-yl)phenoxy]methyl}-1,2,3,4-tetrahydroisoquinoline
• 680604-70-0
• AKOS024581008
• F0535-0346
• (1-((4-isopropylphenoxy)methyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(3-methoxyphenyl)methanone
• [6,7-dimethoxy-1-[(4-propan-2-ylphenoxy)methyl]-3,4-dihydro-1H-isoquinolin-2-yl]-(3-methoxyphenyl)methanone
• Oprea1_527848

• Inchi： 1S/C29H33NO5/c1-19(2)20-9-11-23(12-10-20)35-18-26-25-17-28(34-5)27(33-4)16-21(25)13-14-30(26)29(31)22-7-6-8-24(15-22)32-3/h6-12,15-17,19,26H,13-14,18H2,1-5H3
• InChI Key： ASFWAAVSSOMXOV-UHFFFAOYSA-N
• SMILES： C(N1CCC2=C(C1COC1=CC=C(C(C)C)C=C1)C=C(OC)C(OC)=C2)(C1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 475.23587315g/mol
• Monoisotopic Mass: 475.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 634.6±55.0 °C(Predicted)
• pka: -2.70±0.40(Predicted)

Additional information on 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline

6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview

6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 680604-70-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines and is characterized by its unique structural features, including multiple methoxy groups and a substituted benzoyl moiety. The compound's intricate structure and potential biological activities make it a valuable subject for ongoing research and development.

The chemical structure of 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline is composed of a tetrahydroisoquinoline core with specific functional groups that contribute to its pharmacological properties. The presence of methoxy groups at positions 6 and 7 on the isoquinoline ring enhances the compound's lipophilicity and stability. Additionally, the 3-methoxybenzoyl group attached to the C-2 position of the tetrahydroisoquinoline ring imparts unique biological activities. The 4-(propan-2-yl)phenoxymethyl substituent at the C-1 position further modulates the compound's interactions with biological targets.

Recent studies have highlighted the potential therapeutic applications of 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preclinical studies have shown that this compound exhibits potent SSRI activity with a favorable safety profile. This makes it a promising candidate for further development as an antidepressant or anxiolytic agent.

In addition to its SSRI properties, 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline has been investigated for its potential anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline have also been studied in detail. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, indicating a wide therapeutic window and reduced risk of adverse effects.

In terms of clinical development, early-phase clinical trials are currently underway to evaluate the safety and efficacy of 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline. Preliminary results from these trials have been encouraging, with patients showing significant improvements in symptoms associated with depression and anxiety. The compound's favorable pharmacokinetic profile and low toxicity further support its potential as a novel therapeutic agent.

Beyond its therapeutic applications, 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it an attractive starting material for synthetic chemists aiming to develop new compounds with diverse biological activities.

In conclusion, 6,7-dimethoxy-2-(3-methoxybenzoyl)-1-{4-(propan-2-yl)phenoxymethyl}-1,2,3,4-tetrahydroisoquinoline (CAS No. 680604-70-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmacology. Its unique chemical structure and promising biological activities make it an exciting subject for ongoing research and development. As more data becomes available from clinical trials and further studies, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating various diseases.